Cas no 37415-57-9 (Deoxyphorbol)

• Product Name: Deoxyphorbol
• CAS No: 37415-57-9
• Molecular Formula: C₂₀H₂₈O₅
• Molecular Weight: 348.433326721191
• CID: 2666240
• PubChem ID: 500452

Deoxyphorbol Properties

Names and Identifiers

• Deoxyphorbol
• 5H-Cyclopropa[3,4]benz[1,2-e]azulen-5-one, 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-7b,9,9a-trihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-, (1aR,1bS,4aR,7aR,7bR,8R,9R,9aS)-

• InChIKey： RTJAYUGZUOLFMY-YLKPGCRESA-N
• Inchi： 1S/C20H28O5/c1-9-5-13-12(15(9)22)6-11(8-21)7-14-16-18(3,4)20(16,25)17(23)10(2)19(13,14)24/h5,7,10,12-14,16-17,21,23-25H,6,8H2,1-4H3/t10-,12-,13-,14+,16-,17-,19+,20-/m1/s1
• SMILES： O[C@@]12[C@@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@@H]4CC(CO)=C[C@H]3[C@@H]1C2(C)C)=O)O)O

Computed Properties

• Exact Mass: 348.19367399g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 348.19367399g/mol
• Heavy Atom Count: 25
• Complexity: 707
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 98

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids